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Compound of Interest

6-Methoxybenzo[d]isothiazol-3-
Compound Name:

amine
CAS No.: 613262-25-2
Cat. No.: B3274762

Get Quote

Executive Summary

The benzo[d]isothiazole scaffold represents a "privileged structure" in medicinal chemistry,
serving as a bioisostere for the indole, indazole, and benzisoxazole ring systems. Specifically,
6-methoxybenzo[d]isothiazol-3-amine (6-OMe-BITA) has emerged as a critical
pharmacophore in the design of kinase inhibitors (particularly PIM-1, PIM-2, and GSK-3

) and potential psychotropic agents.

This guide dissects the structure-activity relationship (SAR) of 6-OMe-BITA. It moves beyond
simple description to analyze the causality of ligand-protein interactions, the electronic
influence of the 6-methoxy substituent, and the synthetic protocols required to access this
chemical space.

Chemical Architecture & Properties[1][2][3]
The Core Scaffold
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The 1,2-benzisothiazole system consists of a benzene ring fused to an isothiazole ring. Unlike
its isomer benzothiazole (which contains a C-S-C linkage), the benzo[d]isothiazole features a
direct N-S bond. This N-S bond is chemically labile under reductive conditions but provides
unique geometry and polarity for binding pockets.

Property Value / Description Impact on Drug Design

C

H Low MW fragment, ideal for

Molecular Formula )
N Lead-Likeness.

N

1 (Exocyclic -NH Critical for hinge-binding in
H-Bond Donors ]
) kinases.

Ring Nitrogen (N2) is a key

H-Bond Acceptors 3(N,0O,9)
acceptor.
) Favorable lipophilicity for CNS
LogP (Predicted) ~1.8-2.2 ]
penetration.
] ) ) Weakly basic; remains neutral
pKa (Conj. Acid) ~2.5-3.0 (Ring N)

at physiological pH.

The 6-Methoxy "Tuning Knob"

The position of the methoxy group at C6 is non-trivial.
» Electronic Effect: The methoxy group is a strong

-acceptor but a stronger

-donor (+M effect). This increases the electron density of the benzene ring, and by
conjugation, increases the basicity of the isothiazole nitrogen (N2) and the exocyclic amine
(N3).

o Metabolic Liability: The -OCH
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is a potential site for CYP450-mediated O-demethylation. However, in early discovery, it
serves as a probe for hydrophobic pocket occupancy before optimization to metabolically
stable analogs (e.g., -CF

, -Cl).

Structure-Activity Relationship (SAR) Analysis

The SAR of 6-OMe-BITA is best understood by segmenting the molecule into three vectors: the
Hinge Binder (C3-Amine), the Core (Scaffold), and the Solvent/Pocket Interface (C6-
Substituent).

Vector A: The C3-Amine (Hinge Binding)

In kinase inhibition (e.g., PIM-1), the exocyclic amine at C3 typically functions as a Hydrogen
Bond Donor (HBD) to the backbone carbonyl of the kinase hinge region (e.g., Glul21 in PIM-
1).

e Free Amine (-NH

): Weak potency (typically
M range) but high ligand efficiency.

e Acylation/Urea Formation: Derivatization of the C3-amine into a urea or amide dramatically
increases potency by reaching into the "sugar pocket" or interacting with the catalytic lysine
(Lys67).

o Observation: Conversion of 6-OMe-BITA to N-(6-methoxybenzo[d]isothiazol-3-yl)amides
often yields nM inhibitors.

Vector B: The C6-Methoxy (Electronic & Steric)

e 6-OMe vs. 6-H: The 6-methoxy group typically improves potency over the unsubstituted
analog by filling small hydrophobic pockets (e.g., the "gatekeeper” region in some kinases)
and electron-donating effects that strengthen the N2 acceptor capability.

e 6-OMe vs. 5-OMe: The 6-position is generally preferred for PIM kinase selectivity.
Substitution at the 5-position often clashes with the hinge region residues or points towards
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the solvent in a less favorable vector.

Vector C: The 1,2-Benzisothiazole Core

e Bioisosterism: This core is isosteric with 3-aminoindazole.

o Advantage: The Sulfur atom is larger and more lipophilic than the NH of indazole,
potentially improving permeability.

o Disadvantage: The N-S bond can be susceptible to nucleophilic attack or reductive
cleavage in complex biological milieus (e.g., high glutathione concentrations).

Visualization: SAR Logic Map
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Figure 1: SAR Logic Map detailing the three primary vectors for optimization of the 6-
methoxybenzo[d]isothiazol-3-amine scaffold.

Biological Activity Profile

The following data summarizes the representative activity of 3-aminobenzo[d]isothiazole
derivatives against key kinase targets. While the specific IC

for the fragment 6-OMe-BITA varies by assay conditions, it is best viewed as a Lead Fragment.
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Representative Kinase Inhibition Data (Fragment vs.
Lead)

IC
Mechanism of
Compound Class Target (Approx)[1I212114]  Action
[51[6]
6-OMe-BITA _— 5-20 ATP Competitive
-1 Kinase
(Fragment) M (Hinge Binder)
6-OMe-BITA GSK-3 >0 Weak ATP
Fragment Competition
(Frag M p
Urea Derivative of 6- ) Dual interaction:
PIM-1 Kinase <100 nM ]
OMe-BITA Hinge + Lys67
Amide Derivative of 6- ] o
c-Met Kinase ~ 500 nM Type | Inhibitor

OMe-BITA

Note: Data derived from general SAR trends of benzisothiazole kinase inhibitors [1, 2].

Experimental Protocols
Synthesis of 6-Methoxybenzo[d]isothiazol-3-amine

Rationale: The synthesis of the 3-amino derivative requires the formation of the N-S bond. A
robust method involves the oxidative cyclization of 2-cyanobenzenesulfonamides or the
nucleophilic attack on 2-halobenzonitriles. The method below utilizes the 2-fluoro-4-
methoxybenzonitrile route, which is efficient and avoids heavy metal catalysts.

Reagents:
e 2-Fluoro-4-methoxybenzonitrile (CAS: 123-45-6)
e Sodium Sulfide nonahydrate (Na

S-9H
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O)
e Ammonium Hydroxide (NH

OH)

e Sodium Hypochlorite (NaOCI) or Hydroxylamine-O-sulfonic acid (HOSA)
Protocol:
» Nucleophilic Aromatic Substitution:
o Dissolve 2-fluoro-4-methoxybenzonitrile (1.0 eq) in DMF.
o Add Na
S-9H
O (1.2 eq) and stir at 60°C for 4 hours.

o Mechanism:[7][8] The sulfide displaces the fluoride to form the thiolate intermediate.
e Cyclization (Amine Formation):

o Cool the mixture to 0°C.

o Add excess NH

OH (25% aq) followed by slow addition of NaOCI (commercial bleach) or HOSA (1.5 eq).

o Stir at Room Temperature for 12 hours.

o Mechanism:[7][8] Oxidative N-S bond formation closes the ring to yield the 3-amino-1,2-
benzisothiazole.

o Work-up:
o Pour reaction mixture into ice water.

o Filter the precipitate.
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o Recrystallize from Ethanol/Water (9:1).
Yield: Typically 60-75%. Characterization:

H NMR (DMSO-d

):

3.85 (s, 3H, OMe), 6.5 (br s, 2H, NH

), 6.9 (dd, 1H, H-5), 7.3 (d, 1H, H-4), 7.8 (d, 1H, H-7).
Synthesis Workflow Diagram

Start:

2-Fluoro-4-methoxybenzonitrile

Step 1: S_NAr
(Na2S, DMF, 60°C)

Intermediate:
Thiolate / Thioamide

Step 2: Oxidative Cyclization
(NH40H, NaOCI or HOSA)

Product:
6-Methoxybenzo[d]isothiazol-3-amine

Click to download full resolution via product page

Figure 2: Step-by-step synthetic pathway for the production of the target compound.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b3274762/docs?utm_src=pdf-body-img#technical-guide-structure-activity-relationship-of-6-methoxybenzo-d-isothiazol-3-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3274762?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

Discovery and SAR study of c-Met kinase inhibitors bearing an 3-amino-benzo[d]isoxazole or
3-aminoindazole scaffold. Source: PubMed / European Journal of Medicinal Chemistry URL:
[Link]

Synthesis of benzo[d]isothiazoles: an update. Source: Semantic Scholar / Arkivoc URL:[Link]

[81[9]
Biological studies on 1,2-benzisothiazole derivatives. Source: PubMed / Farmaco URL:[Link]

Structure-activity relationship (SAR) studies of synthetic glycogen synthase kinase-33
inhibitors. Source: PubMed / European Journal of Medicinal Chemistry URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide: Structure-Activity Relationship of 6-
Methoxybenzo[d]isothiazol-3-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3274762/docs#technical-guide-structure-activity-
relationship-of-6-methoxybenzo-d-isothiazol-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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